[3-benzyl-1-(2,3-dihydro-1-benzofuran-7-ylcarbonyl)piperidin-3-yl]methanol

• IUPAC Name: [3-benzyl-3-(hydroxymethyl)piperidin-1-yl]-(2,3-dihydro-1-benzofuran-7-yl)methanone
• InChI: InChI=1S/C22H25NO3/c24-16-22(14-17-6-2-1-3-7-17)11-5-12-23(15-22)21(25)19-9-4-8-18-10-13-26-20(18)19/h1-4,6-9,24H,5,10-16H2
• InChI Key: WALFIZSXDNMGDG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC=CC3=C2OCC3)(CC4=CC=CC=C4)CO
• Molecular Formula: C22H25NO3
• Molecular Weight: 351.4 g/mol

Description

[3-benzyl-1-(2,3-dihydro-1-benzofuran-7-ylcarbonyl)piperidin-3-yl]methanol is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a piperidine derivative and has been synthesized using various methods. The synthesis of this compound has been a topic of interest for many researchers due to its unique structure and potential applications.

Mechanism of Action

The mechanism of action of [3-benzyl-1-(2,3-dihydro-1-benzofuran-7-ylcarbonyl)piperidin-3-yl]methanol is not fully understood. However, it is believed to act as a modulator of the dopamine system in the brain. This compound has been shown to increase the release of dopamine and to enhance the activity of dopamine receptors, which may contribute to its effects on the central nervous system.
Biochemical and Physiological Effects:
[3-benzyl-1-(2,3-dihydro-1-benzofuran-7-ylcarbonyl)piperidin-3-yl]methanol has been shown to have significant effects on the central nervous system. This compound has been shown to increase locomotor activity and to enhance the effects of other drugs on the dopamine system. In addition, this compound has been shown to have potential applications in the treatment of various neurological disorders, including Parkinson's disease and schizophrenia.

Advantages and Limitations for Lab Experiments

One of the main advantages of [3-benzyl-1-(2,3-dihydro-1-benzofuran-7-ylcarbonyl)piperidin-3-yl]methanol is its unique structure and potential applications in scientific research. However, there are also some limitations to its use in lab experiments. For example, this compound is relatively expensive and may not be readily available in some labs. In addition, the mechanism of action of this compound is not fully understood, which may limit its use in certain types of experiments.

Future Directions

There are many potential future directions for research on [3-benzyl-1-(2,3-dihydro-1-benzofuran-7-ylcarbonyl)piperidin-3-yl]methanol. One area of interest is the study of its effects on other neurotransmitter systems in the brain. In addition, this compound may have potential applications in the treatment of other neurological disorders, such as depression and anxiety. Further research is needed to fully understand the potential applications of this compound in scientific research.

Synthesis Methods

The synthesis of [3-benzyl-1-(2,3-dihydro-1-benzofuran-7-ylcarbonyl)piperidin-3-yl]methanol has been achieved using various methods. One of the most common methods involves the reaction of piperidine with benzyl bromide, followed by the addition of 2,3-dihydro-1-benzofuran-7-carboxylic acid and sodium borohydride. This reaction leads to the formation of the desired compound.

Scientific Research Applications

[3-benzyl-1-(2,3-dihydro-1-benzofuran-7-ylcarbonyl)piperidin-3-yl]methanol has been extensively studied for its potential applications in scientific research. This compound has been shown to have significant effects on the central nervous system and has been used as a tool in the study of various neurological disorders.